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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329

Disclaimer: Ethyl 9-oxononanoate is not a widely documented fragrance ingredient. The
following application notes and protocols are based on the physicochemical properties of the
molecule and the olfactory characteristics of structurally similar compounds, such as medium-
chain esters and aldehydes. These are intended to provide a theoretical framework for its
evaluation and use in fragrance formulations by researchers, scientists, and drug development
professionals.

Introduction

Ethyl 9-oxononanoate (CAS 3433-16-7) is a bifunctional molecule containing both an ethyl
ester and a terminal aldehyde group.[1][2][3] This unique structure suggests a complex and
potentially interesting olfactory profile that could be valuable in fragrance creation. Esters are
well-known in perfumery for their fruity and floral notes, while aldehydes contribute to lift,
sparkle, and unique diffusive effects.[4][5][6][7][8] The presence of both functional groups in
Ethyl 9-oxononanoate suggests a nuanced scent that could bridge the gap between different
fragrance families. These notes provide a guide for the initial exploration of this molecule in
fragrance applications.

Physicochemical Properties

A summary of the known physicochemical properties of Ethyl 9-oxononanoate is presented in
Table 1. These properties are essential for the fragrance formulator to determine its solubility,
volatility, and stability in a perfume concentrate and in various product bases.
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Property Value Reference
Molecular Formula C11H2003 [1112]
Molecular Weight 200.27 g/mol [1][3]
Boiling Point 267.9 °C at 760 mmHg [11[2]

Flash Point 110.8 °C [11[2]
Density 0.949 g/cm? [1]

Vapor Pressure 0.00794 mmHg at 25°C [2]

LogP 2.479 [2]
Refractive Index 1.434

Hypothetical Olfactory Profile

Based on its chemical structure, a hypothetical olfactory profile for Ethyl 9-oxononanoate can
be proposed:

o Top Notes: The aldehyde functional group is expected to provide a waxy, slightly citrusy, and
clean initial impression, characteristic of medium to long-chain aldehydes.[9][10][11][12][13]
This could add a fresh and diffusive quality to the top notes of a fragrance.

o Heart Notes: The ethyl ester group, combined with the nine-carbon chain, is likely to
contribute a subtle fruity and floral character. This could manifest as a soft, pear-like or rosy
nuance.[4][5][6][8] The overall impression might be a blend of waxy-floral and fruity-sweet.

» Base Notes: Due to its relatively high molecular weight and boiling point, Ethyl 9-
oxononhanoate is expected to have moderate tenacity, contributing to the heart and early
base notes of a fragrance. It could act as a bridge between the brighter top notes and the
richer base notes.

o Overall Impression: A complex modifier with waxy, aldehydic, and subtly fruity-floral facets. It
could be used to add a unique clean, yet soft and slightly sweet character to a variety of
fragrance types.
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Hypothetical Application in Fragrance Formulation

Ethyl 9-oxononanoate could be a versatile ingredient in various fragrance accords. Its unique
combination of aldehydic and ester characteristics suggests its use as a modifier to add
complexity and a novel signature.

Hypothetical Fragrance Accord: "White Linen and Pear"

This accord demonstrates a potential use of Ethyl 9-oxononanoate to create a clean, soft, and
subtly fruity fragrance.

Ingredient Parts (by weight) Olfactory Contribution

Hedione (Methyl

Dihydrojasmonate) 300 Floral, airy, diffusive

Iso E Super 200 Woody, ambery, smooth
Galaxolide (50% in BB) 150 Musky, clean, sweet
Linalyl Acetate 100 Floral, bergamot, fresh

Waxy, aldehydic lift, subtle
Ethyl 9-oxononanoate 50
pear nuance

Aldehyde C-12 MNA (10% in

DPG) 30 Aldehydic, fresh, soapy
Vertofix Coeur 70 Woody, cedarwood
Helional 50 Green, watery, melon
Pear Acetate (Hexyl Acetate) 30 Fruity, pear

Benzyl Salicylate 20 Floral, sweet, balsamic
Total 1000

In this accord, Ethyl 9-oxononanoate is hypothesized to:

o Enhance the clean, aldehydic notes of Aldehyde C-12 MNA.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1615329?utm_src=pdf-body
https://www.benchchem.com/product/b1615329?utm_src=pdf-body
https://www.benchchem.com/product/b1615329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Introduce a unique waxy texture that complements the musk and woody notes.
e Provide a subtle, natural-smelling pear nuance that bridges the fruity and floral elements.

Experimental Protocols for Evaluation

The following protocols outline a systematic approach to evaluating a novel fragrance
ingredient such as Ethyl 9-oxononanoate.

Protocol 1: Solubility and Stability Testing

Objective: To determine the solubility and stability of Ethyl 9-oxononanoate in common
fragrance carriers and in a simple fragrance base.

Materials:

Ethyl 9-oxononanoate

o Ethanol (95% and perfumer's grade)

e Dipropylene Glycol (DPG)

 |sopropyl Myristate (IPM)

e Simple fragrance base (e.g., a blend of Hedione, Iso E Super, and Galaxolide)

e Glass vials

e |ncubator/oven

e UV light chamber

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

e Solubility Testing:
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o Prepare solutions of Ethyl 9-oxononanoate at various concentrations (e.g., 1%, 5%, 10%
w/w) in ethanol, DPG, and IPM.

o Observe for complete dissolution at room temperature. If not fully soluble, gentle warming
can be applied. Record the maximum soluble concentration.

 Stability in a Simple Fragrance Base:
o Prepare a 5% solution of Ethyl 9-oxononanoate in the simple fragrance base.
o Divide the solution into three sets of samples:
» Set A: Stored at room temperature (20-25°C) in the dark (control).

» Set B: Stored in an incubator at an elevated temperature (e.g., 40°C) to simulate
accelerated aging.[14][15]

» Set C: Exposed to UV light to assess photodegradation.[14][15]
e Analysis:

o At specified time points (e.g., 1 week, 1 month, 3 months), evaluate the samples for any
changes in color, clarity, and scent profile compared to the control.

o Analyze the samples using GC-MS to identify any degradation products and to quantify
the remaining concentration of Ethyl 9-oxononanoate.[16][17]

Protocol 2: Sensory Evaluation

Objective: To characterize the olfactory profile of Ethyl 9-oxononanoate and its performance
in a fragrance accord.

Materials:
« Ethyl 9-oxononanoate at various dilutions (e.g., 10%, 1%, 0.1% in DPG)
e smelling strips

o Panel of trained sensory evaluators
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e The prepared "White Linen and Pear" accord (with and without Ethyl 9-oxononanoate as a
control)

e Unscented lotion base for application testing
Procedure:
e Odor Profile of the Pure Material:
o Dip smelling strips into the different dilutions of Ethyl 9-oxononanoate.

o The sensory panel will evaluate the scent at different time intervals (top, middle, and base
notes) and provide descriptive terms for the odor characteristics.[18][19][20]

o Evaluation in the Fragrance Accord:

o Dip smelling strips into the "White Linen and Pear" accord with and without Ethyl 9-
oxononanoate.

o The panel will perform a comparative evaluation, noting the differences in the overall scent
profile, intensity, and character.

e Application Testing:

o Incorporate both versions of the accord into an unscented lotion base at a concentration of
1%.

o The panel will evaluate the performance of the fragrance on the skin, assessing the scent
profile, diffusion, and longeuvity.

Visualizations
Experimental Workflow

Caption: Experimental workflow for the evaluation of a new fragrance ingredient.

Olfactory Signal Transduction Pathway

Caption: Simplified diagram of the olfactory signal transduction pathway.[21][22][23][24][25]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ethyl 9-oxononanoate | CAS#:3433-16-7 | Chemsrc [chemsrc.com]

. Ethyl 9-oxononanoate | lookchem [lookchem.com]

. Nonanoic acid, 9-oxo-, ethyl ester [webbook.nist.gov]

. scentjourner.com [scentjourner.com]

. Why Esters Are Must-have Ingredients In Fragrance [chemicalbull.com]
. dropofodor.com [dropofodor.com]

. bcachemistry.wordpress.com [bcachemistry.wordpress.com]

. m.youtube.com [m.youtube.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. scentjourner.com [scentjourner.com]

e 10. Aldehydes in perfumery — Scentspiracy [scentspiracy.com]
e 11. dropofodor.com [dropofodor.com]

e 12. sobfragrance.com [sobfragrance.com]

e 13. Aldehydes and Their Scents in Cannabis: Beyond Terpenes | Terpene Belt Farms
[terpenebeltfarms.com]

« 14. Fragrance Stability Testing: Ensuring Product Longevity and Consumer Satisfaction - ¥£
MLAP Botanicals — Pure. Potent. Proven. [mlapbotanicals.com]

e 15, iltusa.com [iltusa.com]
o 16. fastercapital.com [fastercapital.com]

e 17. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News
[alwsci.com]

e 18. parfums-de-grasse.com [parfums-de-grasse.com|
e 19. researchgate.net [researchgate.net]

e 20. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1615329?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/3433-16-7_715027.html
https://www.lookchem.com/ProductWholeProperty_LCPL31747.htm
https://webbook.nist.gov/cgi/inchi?ID=C3433167&Mask=200
https://scentjourner.com/blogs/perfume-know-how/the-essential-role-of-esters-in-the-fragrance-industry-the-makings-of-a-sweet-floral-symphony
https://www.chemicalbull.com/blogs/esters-explained-why-fragrance-developers-rely-on-them
https://dropofodor.com/blog/scents-and-science-esters-and-lactones
https://bcachemistry.wordpress.com/2014/06/01/essentials-of-fragrance-chemistry/
https://m.youtube.com/watch?v=rckdyo89wpE
https://scentjourner.com/en-international/blogs/perfume-know-how/the-role-of-aldehydes-in-modern-perfumery
https://www.scentspiracy.com/blog/aldehydes-in-perfumery
https://dropofodor.com/blog/scents-and-science-11-aldehydes-in-perfumery
https://www.sobfragrance.com/blog/the-enduring-role-of-aldehydes-in-perfume-creation/
https://terpenebeltfarms.com/blogs/understanding-aldehydes-and-their-scents/
https://terpenebeltfarms.com/blogs/understanding-aldehydes-and-their-scents/
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://mlapbotanicals.com/fragrance-stability-testing-ensuring-product-longevity-and-consumer-satisfaction/
https://www.iltusa.com/fragrance-stability-testing/
https://fastercapital.com/content/Fragrance-Quality-Control-The-Role-of-Fragrance-Quality-Control-in-Building-a-Successful-Startup.html
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
https://parfums-de-grasse.com/content/728-sensory-evaluation-of-perfumes-developing-professional-skills-in-olfactory-analysis
https://www.researchgate.net/publication/354510694_Fragrances_and_sensory_evaluation_techniques
http://sitaramdixit.synthasite.com/resources/Sensory%20evaluation%20techniques%20do's%20and%20don'ts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 21. researchgate.net [researchgate.net]
e 22.researchgate.net [researchgate.net]
e 23. openi.nim.nih.gov [openi.nim.nih.gov]

e 24. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf
[ncbi.nim.nih.gov]

o 25. Olfactory pathway | PPSX [slideshare.net]

 To cite this document: BenchChem. [Application Notes and Protocols for Ethyl 9-
oxononanoate in Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615329#application-of-ethyl-9-oxononanoate-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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